1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide

• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 1-ethyl-N,N-dimethyl-2-oxobenzo[cd]indole-6-sulfonamide
• InChI: InChI=1S/C15H16N2O3S/c1-4-17-12-8-9-13(21(19,20)16(2)3)10-6-5-7-11(14(10)12)15(17)18/h5-9H,4H2,1-3H3
• InChI Key: BIGMOJRXVPZRLZ-UHFFFAOYSA-N
• SMILES: CCN1C2=C3C(=C(C=C2)S(=O)(=O)N(C)C)C=CC=C3C1=O

Description

1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide, also known as EDBIS, is a synthetic compound that has gained attention in the scientific community due to its potential use as a pharmacological tool in various research applications. EDBIS belongs to the sulfonamide family and has been shown to possess a unique set of biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide is not fully understood, but it is believed to act through multiple pathways. 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been shown to inhibit the activity of several enzymes, including carbonic anhydrase and histone deacetylases, which play a role in cancer and neurodegenerative diseases. 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has also been shown to modulate the activity of ion channels, which are involved in neuronal function and inflammation.
Biochemical and Physiological Effects:
1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been shown to possess a unique set of biochemical and physiological effects that make it a promising candidate for further investigation. 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been shown to inhibit the growth of cancer cells, reduce inflammation, and protect against neuronal damage. 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has also been shown to modulate the activity of ion channels, which are involved in neuronal function and inflammation.

Advantages and Limitations for Lab Experiments

1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has several advantages for use in lab experiments, including its ability to inhibit the growth of cancer cells and reduce inflammation. 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide also has a low toxicity profile, making it a safe candidate for further investigation. However, 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has limitations, including its moderate yield and the need for specialized equipment and reagents for synthesis.

Future Directions

Future research on 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide should focus on further elucidating its mechanism of action and exploring its potential therapeutic applications. 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has shown promise in cancer, inflammation, and neurodegenerative disease research, and further investigation could lead to the development of novel treatments for these diseases. Additionally, the synthesis of 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide could be optimized to improve yield and purity, making it more accessible for use in lab experiments.

Synthesis Methods

The synthesis of 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide involves multiple steps and requires the use of specialized equipment and reagents. The process begins with the preparation of 2-nitrobenzaldehyde, which is then reacted with diethyl malonate to form a nitroalkene intermediate. The nitroalkene is then reduced to the corresponding amine, which is subsequently reacted with sulfonamide to yield 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide. The overall yield of this process is moderate, and the purity of the final product can be improved through various purification methods.

Scientific Research Applications

1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been used in several scientific research applications, including studies on cancer, inflammation, and neurodegenerative diseases. In cancer research, 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. Inflammation is a key factor in the pathogenesis of many diseases, and 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been shown to possess anti-inflammatory properties through its ability to inhibit the production of pro-inflammatory cytokines. In neurodegenerative disease research, 1-ethyl-N,N-dimethyl-2-oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide has been shown to protect against neuronal damage and improve cognitive function in animal models of Alzheimer's disease.